Cas no 1511925-40-8 (3-Pyridazinecarbonitrile, 6-chloro-5-methyl-)

3-Pyridazinecarbonitrile, 6-chloro-5-methyl-, is a heterocyclic compound featuring a pyridazine core substituted with a chloro group at the 6-position, a methyl group at the 5-position, and a nitrile functional group at the 3-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro and nitrile groups enhance its utility in nucleophilic substitution and cyclization reactions, while the methyl group can influence steric and electronic properties. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems, particularly in the development of biologically active compounds. The compound is typically handled under controlled conditions due to its reactive functional groups.

3-Pyridazinecarbonitrile, 6-chloro-5-methyl- structure

1511925-40-8 structure

Product Name:3-Pyridazinecarbonitrile, 6-chloro-5-methyl-

CAS No:1511925-40-8

MF:C₆H₄ClN₃

MW:153.569059371948

CID:4701372

PubChem ID:83635409

Update Time:2025-05-28

3-Pyridazinecarbonitrile, 6-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridazinecarbonitrile, 6-chloro-5-methyl-
- G68083
- 1511925-40-8
- SCHEMBL20606943
- MFCD26620464
- 6-chloro-5-methylpyridazine-3-carbonitrile
- Inchi： 1S/C6H4ClN3/c1-4-2-5(3-8)9-10-6(4)7/h2H,1H3
- InChI Key： FYJACZCRVQBTLW-UHFFFAOYSA-N
- SMILES： C1(C#N)=NN=C(Cl)C(C)=C1

Computed Properties

Exact Mass: 153.0093748g/mol
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.6Å²

3-Pyridazinecarbonitrile, 6-chloro-5-methyl- Pricemore >>

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